Cas no 1621732-78-2 (N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride)

• Product Name: N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride
• CAS No: 1621732-78-2
• MF: C₅H₅ClF₃N
• MW: 171.548110723495
• CID: 6491741
• PubChem ID: 145915773
• Update Time: 2025-06-11

N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride
• (E)-N-cyclopropyl-2,2,2-trifluoroethanecarbonimidoyl chloride
• EN300-7463311
• 1621732-78-2

• Inchi： 1S/C5H5ClF3N/c6-4(5(7,8)9)10-3-1-2-3/h3H,1-2H2/b10-4-
• InChI Key： XNVVXPRIFSWURD-WMZJFQQLSA-N
• SMILES： Cl/C(/C(F)(F)F)=N\C1CC1

Computed Properties

• Exact Mass: 171.0062613g/mol
• Monoisotopic Mass: 171.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.4Ų

Additional information on N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride

N-Cyclopropyl-2,2,2-trifluoroethanimidoyl Chloride (CAS No. 1621732-78-2): An Overview

N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride (CAS No. 1621732-78-2) is a versatile and highly reactive chemical compound that has gained significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropyl group and a trifluoromethyl moiety, which contribute to its distinct chemical properties and reactivity profile.

The cyclopropyl group in N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride imparts a high degree of strain to the molecule, making it highly reactive in various chemical transformations. This strain can be harnessed to facilitate ring-opening reactions and other synthetic processes. The trifluoromethyl group, on the other hand, introduces significant electron-withdrawing effects and enhances the compound's stability and reactivity in different solvents and reaction conditions.

In recent years, N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride has been extensively studied for its potential applications in the synthesis of bioactive molecules and pharmaceuticals. Its unique reactivity profile makes it an ideal building block for the construction of complex organic molecules with diverse biological activities. For instance, it has been used in the synthesis of fluorinated analogs of known drugs, which often exhibit improved pharmacological properties such as enhanced potency and reduced toxicity.

One notable application of N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride is in the development of novel antibiotics. Fluorinated compounds have shown promise in overcoming bacterial resistance due to their ability to disrupt essential bacterial processes. Researchers have utilized this compound to synthesize new classes of antibiotics that target specific bacterial enzymes and pathways. These efforts have led to the discovery of several lead compounds with potent antibacterial activity against multidrug-resistant strains.

Beyond antibiotics, N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride has also found applications in the synthesis of anticancer agents. The introduction of fluorine atoms into drug molecules can significantly alter their pharmacokinetic properties, such as solubility and metabolic stability. This has been leveraged to design more effective anticancer drugs with improved bioavailability and reduced side effects. Recent studies have demonstrated that fluorinated derivatives synthesized using this compound exhibit enhanced antitumor activity in both in vitro and in vivo models.

In addition to its use in drug discovery, N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride has also been explored for its potential in materials science. The unique combination of strain and electron-withdrawing effects makes it suitable for the synthesis of functional materials with tailored properties. For example, it has been used to prepare polymers with enhanced mechanical strength and thermal stability, which have applications in various industries such as electronics and aerospace.

The synthesis of N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride typically involves a multi-step process that includes the formation of the cyclopropylamine intermediate followed by reaction with trifluoroacetyl chloride. The final step involves the conversion of the amide to the corresponding imidoyl chloride using thionyl chloride or another suitable reagent. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are paramount when handling N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride. As with many reactive chlorides, it should be stored under an inert atmosphere and handled with appropriate personal protective equipment (PPE) to prevent exposure. Proper ventilation is essential to minimize inhalation risks. Additionally, waste disposal should be conducted according to local regulations to ensure environmental safety.

In conclusion, N-Cyclopropyl-2,2,2-trifluoroethanimidoyl chloride (CAS No. 1621732-78-2) is a valuable chemical intermediate with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity profile make it an indispensable tool for researchers working on the development of new drugs and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.